Cas no 36588-29-1 (Benzene,(octadecyloxy)-)

• Product Name: Benzene,(octadecyloxy)-
• CAS No: 36588-29-1
• MF: C₂₄H₄₂O
• MW: 346.589687824249
• CID: 318907
• PubChem ID: 292601
• Update Time: 2025-04-19

Benzene,(octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(octadecyloxy)-
• octadecoxybenzene
• (octadecyloxy)benzene
• 1-Phenoxyoctadecan
• 1-phenoxyoctadecane
• AC1L6ICL
• AC1Q57KY
• NSC158447
• octadecyl phenyl ether
• octadecyloxybenzene
• octadecyl-phenyl ether
• Octadecyl-phenyl-aether
• phenyl octadecyl ether
• STK086765
• SureCN1517457
• AKOS001584331
• 36588-29-1
• QDYGCAOQFANHSG-UHFFFAOYSA-N
• SCHEMBL1517457
• DTXSID90303471
• NSC-158447

• Inchi： 1S/C24H42O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-25-24-21-18-17-19-22-24/h17-19,21-22H,2-16,20,23H2,1H3
• InChI Key： QDYGCAOQFANHSG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 346.32376
• Monoisotopic Mass: 346.323565959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 8.32690